(Z)-N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide

• IUPAC Name: (Z)-N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C23H22ClN3O4S/c1-29-19-9-14(10-20(30-2)22(19)31-3)7-8-21(28)25-23-17-12-32-13-18(17)26-27(23)16-6-4-5-15(24)11-16/h4-11H,12-13H2,1-3H3,(H,25,28)/b8-7-
• InChI Key: ZZLVLCHJNXMEJF-FPLPWBNLSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)NC2=C3CSCC3=NN2C4=CC(=CC=C4)Cl
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C\C(=O)NC2=C3CSCC3=NN2C4=CC(=CC=C4)Cl
• Molecular Formula: C23H22ClN3O4S
• Molecular Weight: 472.0 g/mol

Description

(Z)-N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide is a useful research compound. Its molecular formula is C23H22ClN3O4S and its molecular weight is 471.96. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and structural characterization of compounds related to "(Z)-N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide" have been extensively explored. For instance, researchers have developed diverse high-yield routes for novel thieno-fused five- and six-membered nitrogen and oxygen heterocycles via intramolecular heteroannulation, demonstrating the versatility of thieno-pyrazole scaffolds for synthesizing complex heterocyclic compounds (Acharya, Gautam, & Ila, 2017). Moreover, the microwave-assisted synthesis of novel pyrazole ring formations signifies an efficient approach for constructing similar complex structures, emphasizing rapid synthesis techniques and computational structure-activity relationship studies to predict the properties and biological activities of these compounds (Fahim, Shalaby, & Ibrahim, 2019).

Applications and Potential

The potential applications of these compounds extend across various fields, including medicinal chemistry, where such molecules could serve as intermediates or lead compounds for drug development. The detailed molecular interaction studies and structural analysis via techniques like X-ray crystallography provide insights into the binding mechanisms and potential therapeutic targets (Shim et al., 2002). Additionally, their use in the synthesis of densely functionalized compounds for inhibiting protein kinases showcases their relevance in designing inhibitors that could modulate key biochemical pathways, further illustrating the compound's utility in the development of novel therapeutics (Singh, Tomar, Das, & Singh, 2009).